Cas no 120811-82-7 (Dimethyl heptanedioate-2,2,6,6-d4)

• Product Name: Dimethyl heptanedioate-2,2,6,6-d4
• CAS No: 120811-82-7
• MF: C₉H₁₆O₄
• MW: 192.245590209961
• CID: 1066113
• Update Time: 2025-08-05

Dimethyl heptanedioate-2,2,6,6-d4 Chemical and Physical Properties

Names and Identifiers

• Dimethyl Heptanedioate-2,2,6,6-d4
• DiMethyl Heptanedioate---d4
• dimethyl 2,2,3,3-tetradeuterioheptanedioate
• Dimethyl heptanedioate-2,2,6,6-d4

• Inchi： 1S/C9H16O4/c1-12-8(10)6-4-3-5-7-9(11)13-2/h3-7H2,1-2H3/i4D2,6D2
• InChI Key： SHWINQXIGSEZAP-WVTKESLNSA-N
• SMILES： O(C)C(C([2H])([2H])C([2H])([2H])CCCC(=O)OC)=O

Computed Properties

• Exact Mass: 192.12996597 g/mol
• Monoisotopic Mass: 192.12996597 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.25
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6

Additional information on Dimethyl heptanedioate-2,2,6,6-d4

Dimethyl heptanedioate-2,2,6,6-d4: A Comprehensive Overview in Modern Chemical Research

Compound with the CAS number 120811-82-7, specifically named as Dimethyl heptanedioate-2,2,6,6-d4, represents a significant advancement in the field of chemical and pharmaceutical research. This deuterated derivative of heptanedioic acid is widely utilized in various scientific applications due to its unique molecular structure and properties. The introduction of deuterium atoms at specific positions enhances its utility in analytical chemistry, particularly in NMR spectroscopy, where it serves as an internal standard for precise molecular characterization.

The chemical structure of Dimethyl heptanedioate-2,2,6,6-d4 consists of a seven-carbon chain with ester groups attached to the second and fourth carbon atoms, while the second and sixth carbons are substituted with deuterium atoms. This specific configuration imparts distinct spectroscopic characteristics, making it an invaluable tool for researchers studying complex organic molecules. The deuterated version minimizes interference from natural abundance isotopes, thereby improving the resolution and accuracy of NMR experiments.

In recent years, the application of deuterated compounds like Dimethyl heptanedioate-2,2,6,6-d4 has expanded significantly in the pharmaceutical industry. These compounds are employed in drug discovery and development processes to study metabolic pathways and drug interactions. The high precision offered by NMR spectroscopy using such standards enables researchers to elucidate the structural dynamics of potential drug candidates more effectively. This has led to a deeper understanding of molecular interactions at the atomic level, which is crucial for designing novel therapeutics.

TheCAS number 120811-82-7 is a unique identifier for this compound, ensuring accurate documentation and retrieval in scientific databases. Its use as an internal standard in NMR spectroscopy has been particularly noteworthy in the analysis of complex mixtures found in natural products and synthetic chemicals. The ability to differentiate between hydrogen and deuterium atoms provides researchers with a powerful tool for structural elucidation without compromising on sensitivity or resolution.

Recent advancements in mass spectrometry have further highlighted the importance of deuterated compounds like Dimethyl heptanedioate-2,2,6,6-d4. These techniques benefit from the reduced background noise caused by deuterium labeling, allowing for more accurate quantification of analytes in biological samples. This has opened new avenues in metabolomics and proteomics research, where precise molecular identification is essential for understanding disease mechanisms and developing targeted treatments.

The pharmaceutical industry has also leveraged the properties of this compound in kinetic studies. By using deuterated substrates or intermediates, researchers can monitor reaction rates with high fidelity. This approach has been instrumental in optimizing synthetic pathways for drug production and identifying potential side reactions that could affect drug efficacy or safety. The insights gained from such studies contribute significantly to the development of more efficient and cost-effective manufacturing processes.

In conclusion, Dimethyl heptanedioate-2,2,6,6-d4, identified by its CAS number 120811-82-7, is a versatile compound with far-reaching applications in chemical research. Its role as an NMR internal standard has revolutionized structural elucidation techniques, while its utility in drug discovery and metabolic studies continues to drive innovation. As research methodologies evolve further, the importance of such specialized compounds is expected to grow even more pronounced.